![molecular formula C17H24N6O3 B5553409 2-[({[(2-furylmethyl)amino]carbonyl}amino)methyl]-N,N-dimethyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide](/img/structure/B5553409.png)
2-[({[(2-furylmethyl)amino]carbonyl}amino)methyl]-N,N-dimethyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide
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Overview
Description
2-[({[(2-furylmethyl)amino]carbonyl}amino)methyl]-N,N-dimethyl-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide is a useful research compound. Its molecular formula is C17H24N6O3 and its molecular weight is 360.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 360.19098865 g/mol and the complexity rating of the compound is 503. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Properties
Research on similar compounds, such as pyrazole carboxamides and pyrazolodiazepines, focuses on the development of new synthetic methods that allow the creation of complex molecules with potential biological activities. The synthesis of these compounds involves various strategies, including intramolecular cyclization, condensation reactions, and nucleophilic addition, demonstrating the versatility of these chemical frameworks in organic synthesis. For instance, the work by Bol’but, Kemskii, and Vovk (2014) on 5-amino-N-(2,2-dialkoxyethyl)pyrazole-4-carboxamides highlights methods for synthesizing tetrahydro-1H-pyrazolo[3,4-e][1,4]diazepin-4-ones, showing the potential for creating diverse and biologically active structures through chemical modifications Bol’but, Kemskii, & Vovk, 2014.
Biological Activities and Applications
Several studies have explored the biological activities of compounds with similar structures, such as their cytotoxic properties and potential as antimicrobial agents. For example, Deady et al. (2003) investigated carboxamide derivatives of benzo[b][1,6]naphthyridines for their growth inhibitory properties against various cancer cell lines, revealing potent cytotoxic activities in some compounds Deady, Rodemann, Zhuang, Baguley, & Denny, 2003. This suggests that the chemical framework of the compound may also possess significant biological activities, warranting further investigation.
Antimicrobial and Anticancer Potential
Compounds within this chemical class have shown potential as antimicrobial and anticancer agents. For instance, Altalbawy (2013) conducted research on novel bis-α,β-unsaturated ketones and related derivatives, revealing their antimicrobial evaluation against various pathogens Altalbawy, 2013. This indicates the potential for developing new therapeutic agents from compounds with similar structures, targeting resistant bacterial strains and exploring their use in treating infections.
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-[(furan-2-ylmethylcarbamoylamino)methyl]-N,N-dimethyl-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N6O3/c1-21(2)17(25)22-6-4-7-23-14(12-22)9-13(20-23)10-18-16(24)19-11-15-5-3-8-26-15/h3,5,8-9H,4,6-7,10-12H2,1-2H3,(H2,18,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMRMGNGYPFZNIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)N1CCCN2C(=CC(=N2)CNC(=O)NCC3=CC=CO3)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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